Cas no 2172090-96-7 (3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole
• CAS No: 2172090-96-7
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• CID: 5566269
• PubChem ID: 165592913
• Update Time: 2025-07-15

3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 2172090-96-7
• 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole
• EN300-1590881

• Inchi： 1S/C7H12BrN3/c1-5(2)4-6-9-7(8)10-11(6)3/h5H,4H2,1-3H3
• InChI Key： LBBBVLOXKFOQRU-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(CC(C)C)=N1

Computed Properties

• Exact Mass: 217.02146g/mol
• Monoisotopic Mass: 217.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole

Introduction to 3-Bromo-1-Methyl-5-(2-Methylpropyl)-1H-1,2,4-Triazole (CAS No. 2172090-96-7)

3-Bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole, with the CAS number 2172090-96-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a bromine atom, a methyl group, and an isopropyl substituent, makes it a promising candidate for various research and development activities.

The chemical structure of 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole consists of a 1,2,4-triazole ring with specific functional groups attached. The bromine atom at the 3-position and the methyl group at the 1-position provide unique electronic and steric properties that can influence its reactivity and biological activity. The isopropyl group at the 5-position further modulates its physicochemical properties, making it suitable for various applications in drug discovery and development.

Recent studies have explored the potential of 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole in different areas of medicinal chemistry. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, triazoles have been shown to exhibit potent inhibitory activity against enzymes such as carbonic anhydrase and proteases, which are implicated in conditions like glaucoma and cancer. The presence of the bromine atom in this compound may enhance its binding affinity to these targets, potentially leading to more effective therapeutic agents.

In addition to its enzyme inhibitory properties, 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole has also been investigated for its antimicrobial activity. Triazoles are well-known for their broad-spectrum antimicrobial properties, and this specific compound has shown promise in inhibiting the growth of various bacterial and fungal strains. This makes it a valuable candidate for developing new antibiotics and antifungal agents to combat drug-resistant infections.

The pharmacokinetic properties of 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole have also been studied to assess its suitability as a therapeutic agent. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity and solubility characteristics suggest that it can effectively cross biological membranes and reach target tissues. Furthermore, preliminary studies have shown that it has low toxicity and good safety margins in preclinical models.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole in human subjects. These trials aim to determine its therapeutic potential in treating various diseases and conditions. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its intended mechanism of action.

In conclusion, 3-bromo-1-methyl-5-(2-methylpropyl)-1H-1,2,4-triazole (CAS No. 2172090-96-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.